Cas no 18325-45-6 (2-(trityloxy)ethanol)

• Product Name: 2-(trityloxy)ethanol
• CAS No: 18325-45-6
• MF: C₂₁H₂₀O₂
• MW: 304.382306098938
• MDL: MFCD17926567
• CID: 907105
• PubChem ID: 316793
• Update Time: 2025-06-08

2-(trityloxy)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(trityloxy)ethanol
• 2-(Triphenylmethoxy)ethanol
• 2-(trityloxy)ethyl alcohol
• 2-triphenylmethoxy-1-ethanol
• 2-trityloxy-ethanol
• AC1L7UNN
• AG-E-32990
• CTK0I1997
• Ethanol, 2-(triphenylmethoxy)-
• NSC245175
• SureCN2491921
• Triphenylmethylethylene glycol
• trityl 2-hydroxyethyl ether
• 2-(triphenylmethyloxy)ethanol
• NSC-245175
• 2-hydroxyethyl trityl ether
• DTXSID80311767
• 2-(Trityloxy)ethan-1-ol
• SCHEMBL2491921
• DA-43449
• 2-(Trityloxy)ethanol #
• 2-trityloxyethanol
• 18325-45-6
• Y11596

• MDL： MFCD17926567
• Inchi： 1S/C21H20O2/c22-16-17-23-21(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15,22H,16-17H2
• InChI Key： IUCHRJJXIZKLTA-UHFFFAOYSA-N
• SMILES： O(CCO)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 304.1464
• Monoisotopic Mass: 304.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Additional information on 2-(trityloxy)ethanol

2-(Trityloxy)ethanol (CAS No. 18325-45-6): An Overview of Its Properties, Applications, and Recent Research Advances

2-(Trityloxy)ethanol (CAS No. 18325-45-6) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound, also known as trityl alcohol ethylene glycol ether, is characterized by its unique structure, which combines a trityl group with an ethylene glycol moiety. This combination imparts specific chemical and physical properties that make it valuable in various research and industrial settings.

The molecular formula of 2-(trityloxy)ethanol is C₂₈H₂₆O₂, and its molecular weight is approximately 394.51 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 370°C. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in a wide range of chemical reactions and processes.

In organic synthesis, 2-(trityloxy)ethanol serves as a protective group for hydroxyl functionalities. The trityl group is known for its stability under various reaction conditions, making it an excellent choice for protecting sensitive hydroxyl groups during multistep synthetic sequences. Once the desired transformations are complete, the trityl group can be selectively removed using mild acidic conditions, such as trifluoroacetic acid (TFA), without affecting other functional groups in the molecule.

One of the key applications of 2-(trityloxy)ethanol is in the synthesis of complex natural products and pharmaceutical intermediates. For example, it has been used in the total synthesis of various bioactive compounds, including antibiotics and anticancer agents. The ability to protect hydroxyl groups selectively allows chemists to perform intricate transformations while maintaining the integrity of the molecule's structure.

In the pharmaceutical industry, 2-(trityloxy)ethanol has found applications in drug development and formulation. It can be used as a solvent or co-solvent in the preparation of drug formulations, particularly those requiring high solubility and stability. Additionally, its use as a protective group in drug synthesis can help streamline the production process by reducing the number of purification steps required.

Recent research has also explored the potential of 2-(trityloxy)ethanol in materials science. For instance, studies have shown that it can be used as a modifier for polymer surfaces to improve their hydrophobicity and chemical resistance. This property makes it useful in the development of coatings and adhesives with enhanced performance characteristics.

In the context of environmental science, 2-(trityloxy)ethanol has been investigated for its potential use in green chemistry processes. Researchers have explored its role as a solvent or reagent in reactions that aim to reduce environmental impact by minimizing waste and energy consumption. Its ability to participate in reversible reactions under mild conditions aligns well with the principles of sustainable chemistry.

The safety profile of 2-(trityloxy)ethanol is an important consideration for its use in various applications. While it is generally considered safe when handled properly, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, 2-(trityloxy)ethanol (CAS No. 18325-45-6) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, materials science, and green chemistry. Its unique chemical properties make it an invaluable tool for researchers and industry professionals working on complex synthetic challenges and innovative material developments. As research continues to advance, it is likely that new applications for this compound will emerge, further expanding its utility and impact.